
Effect of ambient light on Clearfil Photo
Posterior handling time

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Clearfil Photo Posterior

Cat. No.: B1167793 Get Quote

Technical Support Center: Clearfil Photo
Posterior
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the handling time of Clearfil Photo Posterior, with a specific focus on the

effects of ambient light. This information is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended handling time for Clearfil Photo Posterior after dispensing?

A1: According to the manufacturer's instructions for use, it is recommended to use the

composite within 5 minutes after dispensing.[1] Exposure to ambient or operating light will

initiate the curing process.[1]

Q2: How does ambient light affect the handling time of Clearfil Photo Posterior?

A2: Clearfil Photo Posterior is a light-curing composite, meaning it is sensitive to certain

wavelengths of light.[1] Exposure to ambient light, particularly the dental operating light, can

cause the material to begin to cure prematurely, which will shorten its handling time.[1] This can

result in a loss of plasticity, making the material difficult to manipulate and adapt to the cavity

preparation.
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Q3: Is there a standardized test for determining the sensitivity of composite resins to ambient

light?

A3: Yes, the International Organization for Standardization (ISO) has a standard, ISO 4049, for

polymer-based restorative materials. This standard includes a test for sensitivity to ambient

light, which is conducted under a simulated ambient light condition of 8000 lx.[2] To pass this

test, the material must remain workable for a specified minimum time, which is typically at least

60 seconds.[2][3]

Q4: What should I do if I notice the composite becoming stiff or difficult to handle before I am

finished with placement?

A4: If the material becomes difficult to manipulate, it is likely that premature polymerization has

begun due to exposure to ambient light. To ensure optimal physical properties and adaptation

of the final restoration, it is recommended to discard the partially cured composite and

dispense a fresh increment. To maximize your working time, it is advisable to protect the

dispensed material from ambient light.[4]
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Issue Possible Cause Recommended Solution

The composite material seems

to be setting too quickly,

providing insufficient working

time.

High intensity of the dental

operatory light.

Reduce the intensity of the

operatory light or redirect it

away from the dispensed

composite. Consider using a

light-shielding cover over the

material when not actively

manipulating it.

The surface of the composite

loses its smooth, workable

consistency shortly after being

dispensed.

Prolonged exposure to any

ambient light source (operatory

light, and to a lesser extent,

room light).

Dispense the composite only

immediately before it is

needed for placement. If

multiple increments are

required, dispense them one at

a time.

Difficulty in sculpting and

adapting the composite to the

tooth structure.

The composite has started to

polymerize due to light

exposure.

Use fresh composite material

for each increment. Ensure the

material is shielded from light

as much as possible during the

restorative procedure.

Experimental Protocols
Protocol for Assessing the Effect of Ambient Light on
Handling Time
This protocol outlines a general method for researchers to quantify the effect of ambient light

on the handling time of Clearfil Photo Posterior.

1. Materials and Equipment:

Clearfil Photo Posterior composite resin
Light meter capable of measuring illuminance in lux (lx)
Dental operatory light with adjustable intensity
Stopwatch
Plastic dental instrument

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1167793?utm_src=pdf-body
https://www.benchchem.com/product/b1167793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mixing pad
Dark room or light-controlled environment

2. Experimental Procedure:

In a dark room, set the dental operatory light at a fixed distance from the work surface.
Use the light meter to measure and adjust the illuminance of the operatory light to the
desired level (e.g., 2000 lx, 4000 lx, 8000 lx).
Dispense a standardized amount of Clearfil Photo Posterior onto the mixing pad.
Start the stopwatch immediately upon dispensing the composite.
Under the controlled ambient light, use a plastic dental instrument to gently manipulate the
composite in a consistent manner (e.g., gently prodding or attempting to shape it).
The handling time is considered to have ended when the material no longer flows, loses its
plasticity, and can no longer be readily shaped without significant force or fracturing.
Record the time on the stopwatch.
Repeat the procedure for each desired light intensity, ensuring to use a fresh sample of
composite for each measurement.
Perform multiple trials at each light intensity to ensure the reliability of the results.
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Workflow for Handling Clearfil Photo Posterior
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Caption: Workflow for handling Clearfil Photo Posterior to avoid premature curing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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